Cas no 1807027-65-1 (4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride
• CAS No: 1807027-65-1
• MF: C₇H₂BrClF₂INO
• MW: 396.355159282684
• CID: 4862696
• Update Time: 2025-08-05

4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride

• Inchi： 1S/C7H2BrClF2INO/c8-3-2(6(9)14)1-13-5(4(3)12)7(10)11/h1,7H
• InChI Key： DKKFZJFHLPVKJZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)Cl)=CN=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride

4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride: A Comprehensive Overview

The compound 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride, identified by the CAS number 1807027-65-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, difluoromethyl, and iodine groups, along with a carbonyl chloride moiety. The presence of these substituents imparts unique chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of such halogenated pyridine derivatives in the field of medicinal chemistry. The bromine and iodine substituents, in particular, play a crucial role in modulating the electronic properties of the molecule, which can enhance its bioactivity. For instance, researchers have explored the use of similar compounds as intermediates in the synthesis of novel drug candidates targeting various diseases, including cancer and infectious diseases.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride involves a series of multi-step reactions, including halogenation, substitution, and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only improve the efficiency of the synthesis but also align with the principles of green chemistry by minimizing waste and energy consumption.

In terms of physical properties, this compound exhibits a high melting point due to the strong intermolecular forces arising from the electronegative substituents. Its solubility in organic solvents is moderate, which makes it suitable for various solution-based reactions. The presence of the carbonyl chloride group also renders it reactive under basic conditions, facilitating its use as an electrophilic reagent in coupling reactions.

One of the most promising applications of this compound lies in its potential as a building block for constructing bioactive molecules. For example, recent research has demonstrated its utility in synthesizing heterocyclic compounds with anti-inflammatory and antioxidant properties. Additionally, its iodine substituent makes it an ideal candidate for radioisotope labeling studies, which are critical in drug discovery and diagnostic imaging.

The structural complexity of 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride also presents challenges in terms of storage and handling. Due to its reactivity, it must be stored under inert conditions to prevent degradation. Proper handling procedures are essential to ensure safety and maintain the integrity of the compound during experiments.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-carbonyl chloride (CAS No: 1807027-65-1) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with enhanced biological activity. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.